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Introduction

tert-Butyl peroxybenzoate (TBPB) has emerged as a highly effective and chemoselective
reagent for the N-benzoylation of aliphatic amines.[1][2] This methodology, developed by Yadav
and Bhanage, offers a significant advancement in amide synthesis by proceeding under
catalyst- and solvent-free conditions at room temperature.[1] The reaction is characterized by
its high yields, broad substrate scope, and remarkable selectivity for aliphatic amines over
aromatic amines and alcohols, making it a valuable tool in organic synthesis, particularly in the
development of pharmaceuticals and other fine chemicals.[1]

Advantages of TBPB for Benzoylation

e Mild Reaction Conditions: The benzoylation occurs at room temperature without the need for
a catalyst or solvent, simplifying the experimental setup and reducing environmental impact.

[1]

o High Chemoselectivity: TBPB selectively benzoylates aliphatic amines in the presence of
typically more reactive functional groups like aromatic amines and hydroxyls.[1] For instance,
aniline, phenol, and hexanol do not react under these conditions.[1]

o Excellent Yields: The protocol consistently delivers high to excellent yields of the
corresponding N-benzoylated products, typically in the range of 90-97%.[1]
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o Broad Substrate Scope: The method is applicable to a wide variety of primary and secondary
aliphatic amines, including benzylic, cyclic, and heterocyclic amines.[1]

o Scalability: The procedure has been successfully demonstrated on a gram scale, indicating
its potential for larger-scale synthetic applications.[1]

Data Presentation

The following tables summarize the quantitative data for the N-benzoylation of various aliphatic
amines using TBPB.

Table 1. Benzoylation of Primary Aliphatic Amines

Entry Amine Substrate Time (h) Yield (%)
1 n-Butylamine 3 95
2 iso-Butylamine 3 94
3 sec-Butylamine 3.5 93
4 tert-Butylamine 4 92
5 Cyclohexylamine 3 96
6 Benzylamine 2.5 97
7 * 2.5 96

Methoxybenzylamine

8 Furfurylamine 3 94

Table 2: Benzoylation of Secondary Aliphatic Amines
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Entry Amine Substrate Time (h) Yield (%)
1 Diethylamine 4 92
2 Di-n-propylamine 4 91
3 Di-n-butylamine 4.5 90
4 Piperidine 3.5 95
5 Morpholine 3.5 96
6 N-Methylbenzylamine 3 94

Experimental Protocols

General Procedure for the N-Benzoylation of Aliphatic
Amines

Materials:

Aliphatic amine (1.0 mmol)

« tert-Butyl peroxybenzoate (TBPB) (1.2 mmol)

e Round-bottom flask (10 mL)

e Magnetic stirrer and stir bar

o Ethyl acetate

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

e Rotary evaporator

« Silica gel for column chromatography
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Procedure:
e To a 10 mL round-bottom flask, add the aliphatic amine (1.0 mmol).
o Add tert-butyl peroxybenzoate (1.2 mmol) to the flask.

« Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

o Upon completion of the reaction, add ethyl acetate (10 mL) to the reaction mixture.

» Wash the organic layer with saturated sodium bicarbonate solution (2 x 10 mL) and then with
brine (10 mL).

e Dry the organic layer over anhydrous sodium sulfate and filter.
» Concentrate the filtrate under reduced pressure using a rotary evaporator.

» Purify the crude product by silica gel column chromatography using a suitable eluent system
(e.g., ethyl acetate/hexane) to afford the pure N-benzoylated amine.

Proposed Reaction Mechanism

The reaction is proposed to proceed through a nucleophilic attack of the aliphatic amine on the
electrophilic carbonyl carbon of TBPB. This is followed by the cleavage of the O-O bond and
the elimination of tert-butanol to yield the N-benzoylated product. This non-radical pathway
explains the high selectivity observed, as a radical mechanism would be less discriminate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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